N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide

• IUPAC Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H23N3O3S2/c1-14(2,3)11-9-21-13(15-11)16-12(18)10-5-7-17(8-6-10)22(4,19)20/h9-10H,5-8H2,1-4H3,(H,15,16,18)
• InChI Key: YZCYTXRXPNFNEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)NC(=O)C2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C14H23N3O3S2
• Molecular Weight: 345.5 g/mol

Description

The compound “N-(4-tert-butyl-1,3-thiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide” is a complex organic molecule. It contains a thiazole ring (a type of heterocyclic compound), a piperidine ring (a type of organic compound), a methanesulfonyl group (a type of sulfonic acid ester), and a carboxamide group (a type of organic compound). The presence of these functional groups suggests that this compound may have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and piperidine rings would give the molecule a certain degree of rigidity, while the methanesulfonyl and carboxamide groups could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all play a role. For example, the carboxamide group in this compound could potentially form hydrogen bonds, affecting its solubility and reactivity.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry, among others.